Cas no 186613-02-5 (1-(4-Methoxyphenyl)-2-oxo-4-phenylazetidin-3-yl acetate)

• Product Name: 1-(4-Methoxyphenyl)-2-oxo-4-phenylazetidin-3-yl acetate
• CAS No: 186613-02-5
• MF: C₁₈H₁₇NO₄
• MW: 311.331885099411
• CID: 66304
• Update Time: 2025-11-01

1-(4-Methoxyphenyl)-2-oxo-4-phenylazetidin-3-yl acetate Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methoxyphenyl)-2-oxo-4-phenylazetidin-3-yl acetate
• 3-(Acetyloxy)-1-(4-methoxyphenyl)-4-phenyl-2-azetidinone
• [3-(4-methoxyphenyl)-2-oxo-4-phenylcyclobutyl] acetate
• 3-(4-METHOXYPHENYL)-2-OXO-4-PHENYLCYCLOBUTYL ACETATE
• 2-Azetidinone,3-(acetyloxy)-1-(4-methoxyphenyl)-4-phenyl
• 3-acetoxy-N-(4-methoxyphenyl)-4-phenylazetidin-2-one
• cis-1-p-methoxyphenyl-3-acetoxy-4-phenylazetidin-2-one
• 2-Azetidinone, 3-(acetyloxy)-1-(4-methoxyphenyl)-4-phenyl-

• Inchi： 1S/C18H17NO4/c1-12(20)23-17-16(13-6-4-3-5-7-13)19(18(17)21)14-8-10-15(22-2)11-9-14/h3-11,16-17H,1-2H3
• InChI Key： YWTCDTFWPNSBIU-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(OC)C=C2)C(C2=CC=CC=C2)C(OC(C)=O)C1=O

Computed Properties

• Exact Mass: 310.12100
• Monoisotopic Mass: 310.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• Density: 1.27
• Boiling Point: 536.0±50.0 °C(Predicted)
• Refractive Index: 1.588
• PSA: 52.60000
• LogP: 3.07700
• pka: -1.72±0.60(Predicted)

1-(4-Methoxyphenyl)-2-oxo-4-phenylazetidin-3-yl acetate Security Information

• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Monobactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Monobactams

Additional information on 1-(4-Methoxyphenyl)-2-oxo-4-phenylazetidin-3-yl acetate

Comprehensive Overview of 1-(4-Methoxyphenyl)-2-oxo-4-phenylazetidin-3-yl acetate (CAS No. 186613-02-5)

1-(4-Methoxyphenyl)-2-oxo-4-phenylazetidin-3-yl acetate is a specialized organic compound with significant applications in pharmaceutical and chemical research. Its unique structure, featuring a β-lactam core, makes it a subject of interest for scientists exploring novel drug candidates and synthetic methodologies. The compound's CAS No. 186613-02-5 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains.

Recent trends in AI-driven drug discovery and green chemistry have amplified the relevance of compounds like 1-(4-Methoxyphenyl)-2-oxo-4-phenylazetidin-3-yl acetate. Researchers are increasingly leveraging computational tools to predict its reactivity and potential bioactivity, addressing common search queries such as "β-lactam derivatives in drug development" or "synthetic routes for azetidinone analogs." These investigations align with the growing demand for sustainable and efficient synthetic protocols in the pharmaceutical industry.

The compound's molecular architecture combines a 4-methoxyphenyl group and a phenyl-substituted azetidinone ring, offering versatility in derivatization. This characteristic has sparked discussions in forums and publications about its role in designing enzyme inhibitors or antimicrobial agents, topics frequently searched in academic and industrial contexts. Analytical techniques like HPLC and NMR spectroscopy are essential for characterizing its purity and stability, reflecting the compound's technical complexity.

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In summary, 1-(4-Methoxyphenyl)-2-oxo-4-phenylazetidin-3-yl acetate exemplifies the intersection of innovation and practicality in modern chemistry. Its study addresses both fundamental scientific questions and applied challenges, resonating with audiences searching for advanced heterocyclic compounds or pharmaceutical intermediates. This dual relevance ensures its continued prominence in research and development landscapes.